![molecular formula C14H16N2O4S B2800168 2-(4-(ethylsulfonyl)phenyl)-N-(5-methylisoxazol-3-yl)acetamide CAS No. 941884-57-7](/img/structure/B2800168.png)
2-(4-(ethylsulfonyl)phenyl)-N-(5-methylisoxazol-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a sulfonamide derivative, as suggested by the “sulfonyl” group in its name. Sulfonamides are a group of compounds known for their antibiotic properties . The “5-methylisoxazol-3-yl” part suggests the presence of an isoxazole ring, which is a type of heterocyclic aromatic organic compound .
Molecular Structure Analysis
The molecular structure of this compound would likely feature a central phenyl ring (a six-membered carbon ring) with an ethylsulfonyl group on one side and a 5-methylisoxazol-3-yl acetamide group on the other. The exact structure would depend on the positions of these groups on the phenyl ring .Chemical Reactions Analysis
As a sulfonamide derivative, this compound might exhibit similar reactivity to other sulfonamides. It might undergo reactions with bases or nucleophiles at the sulfonyl group .Scientific Research Applications
2-(4-(ethylsulfonyl)phenyl)-N-(5-methylisoxazol-3-yl)acetamide represents a specific chemical entity that, based on its structure, could potentially have applications in various fields of scientific research. Although direct studies on this compound were not identified, insights can be drawn from research on related compounds or functional groups, such as isoxazole derivatives and sulfonamides, which share some structural similarities.
Isoxazole Derivatives in Medicinal Chemistry
Isoxazole derivatives are noted for their significant biological and medicinal properties, making them valuable intermediates for synthesizing various heterocycles. These compounds can undergo several chemical transformations, leading to the creation of molecules with potential applications in drug development and other areas of pharmacology. For example, isoxazolone derivatives have been synthesized and evaluated for their antioxidant properties, indicating the potential utility of these compounds in developing treatments for conditions associated with oxidative stress (Laroum et al., 2019).
Sulfonamides in Therapeutics
Sulfonamides are a class of compounds that have been extensively studied for their therapeutic properties. They are present in many clinically used drugs, such as diuretics, carbonic anhydrase inhibitors, and antiepileptics. The versatility of the sulfonamide group allows for the development of drugs with a wide range of applications, including antiglaucoma agents and antitumor agents. The structural motif of sulfonamides continues to be explored for novel drug development, indicating the potential research applications of compounds containing the sulfonamide group, such as 2-(4-(ethylsulfonyl)phenyl)-N-(5-methylisoxazol-3-yl)acetamide (Carta et al., 2012).
properties
IUPAC Name |
2-(4-ethylsulfonylphenyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O4S/c1-3-21(18,19)12-6-4-11(5-7-12)9-14(17)15-13-8-10(2)20-16-13/h4-8H,3,9H2,1-2H3,(H,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWIMNQPBCGAANZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=CC=C(C=C1)CC(=O)NC2=NOC(=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-(ethylsulfonyl)phenyl)-N-(5-methylisoxazol-3-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.